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Compound of Interest

Compound Name: Diphacinone

Cat. No.: B1670724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphacinone is a potent anticoagulant compound widely utilized as a rodenticide.[1][2] It is

also known by other names such as Diphenadione.[3] This technical guide provides a concise

summary of its core chemical and physical properties.

Diphacinone functions by inhibiting the vitamin K-dependent synthesis of blood clotting

factors, which leads to internal hemorrhaging in rodents.[4] It is a member of the indandione

class of chemicals.[5]

Core Chemical Data
The fundamental chemical properties of Diphacinone are summarized in the table below. This

data is essential for researchers working with this compound in areas such as analytical

chemistry, toxicology, and formulation development.

Property Value

Chemical Formula C23H16O3[2][6]

Molecular Weight 340.37 g/mol [2][7]

IUPAC Name
2-(diphenylacetyl)-1H-indene-1,3(2H)-dione[8]

[9]

CAS Number 82-66-6[1][2]
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Further Elucidation
The chemical formula, C23H16O3, indicates a composition of 23 carbon atoms, 16 hydrogen

atoms, and 3 oxygen atoms.[6] The molecular weight of a substance is a critical parameter in

quantitative analysis and experimental design. For Diphacinone, this value is approximately

340.37 grams per mole.[2][7]

The IUPAC (International Union of Pure and Applied Chemistry) name provides a standardized

and unambiguous way to identify the chemical structure. The CAS (Chemical Abstracts

Service) number is a unique identifier for chemical substances.[1][2]

Note on Advanced Requirements:This guide focuses on the fundamental chemical properties

of Diphacinone. The user's request for detailed experimental protocols and signaling pathway

diagrams using Graphviz is acknowledged. However, for the specific scope of defining the

molecular weight and chemical formula, such visualizations and protocols are not directly

applicable. These properties are typically determined using standard analytical methods like

mass spectrometry and elemental analysis, which are foundational techniques in chemistry

rather than compound-specific experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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